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Compound of Interest

Compound Name: Cervinomycin A2

Cat. No.: B15562308 Get Quote

This document provides a detailed protocol for the isolation and purification of Cervinomycin
A2 from a bacterial broth of Streptomyces cervinus. The methodology is intended for

researchers, scientists, and professionals in drug development.

Cervinomycin A2 is a polycyclic xanthone antibiotic with potent activity against anaerobic

bacteria and mycoplasma.[1][2] Originally isolated from the soil isolate Streptomyces cervinus

sp. nov. (strain AM-5344), this compound is of significant interest for its potential therapeutic

applications.[1] This protocol outlines the fermentation, extraction, and chromatographic

purification steps necessary to obtain Cervinomycin A2.

Experimental Protocols
1. Fermentation of Streptomyces cervinus

This protocol is based on the fermentation of Streptomyces cervinus strain AM-5344.

1.1. Culture Medium Preparation:

Prepare the production medium with the following components per liter of distilled water:

Glycerol: 20 g

Soybean meal: 20 g

Sodium Chloride (NaCl): 3 g
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Adjust the pH of the medium to 7.0 before sterilization.[1]

Sterilize the medium by autoclaving.

1.2. Inoculation and Fermentation:

Inoculate the sterile production medium with a seed culture of Streptomyces cervinus AM-

5344.

Perform fermentation in a 50-liter jar fermentor.[1]

Incubate the culture for approximately 89 hours, which is the reported time to reach

maximum antibiotic production.

2. Extraction of Crude Cervinomycin

This phase aims to separate the antibiotic from the culture broth.

2.1. Broth Clarification:

Following fermentation, clarify the 30-liter culture broth using a Sharples centrifuge to

separate the supernatant from the mycelia, yielding approximately 25 liters of supernatant.

2.2. Solvent Extraction:

Extract the antibiotic from the supernatant with 10 liters of ethyl acetate.

Concentrate the ethyl acetate layer in vacuo until dryness to obtain an oily material.

Treat the resulting oily material with 300 ml of n-hexane to precipitate the crude antibiotic,

yielding a brown powder.

3. Chromatographic Purification of Cervinomycin A2

This multi-step purification process isolates Cervinomycin A2 from other compounds in the

crude extract.

3.1. Silica Gel Column Chromatography:
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Dissolve the crude brown powder (approximately 3 g) in a small volume of chloroform.

Prepare a silica gel column (Merck, Kieselgel 60, 120 g).

Load the dissolved crude extract onto the silica gel column.

Elute the column with a solvent mixture of chloroform and methanol (50:1, v/v).

Collect the active fractions and concentrate them in vacuo to yield a reddish-brown

powder.

3.2. Preparative Thin-Layer Chromatography (TLC):

Further purify the reddish-brown powder (500 mg) using preparative thin-layer

chromatography on silica gel plates (Merck, GF254).

Develop the TLC plates with a solvent system of chloroform and methanol (40:1, v/v).

Identify and isolate the bands corresponding to Cervinomycin A2 (reddish-orange

powder) and Cervinomycin A1 (yellow powder). The reported Rf values are 0.32 for A2

and 0.39 for A1 with this solvent system.

Data Presentation
The following table summarizes the quantitative data from a representative isolation protocol

starting from a 30-liter culture.
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Stage
Starting
Material

Process Product Yield

Extraction
30 L Culture

Broth

Centrifugation,

Ethyl Acetate

Extraction, n-

Hexane

Precipitation

Crude Brown

Powder
3 g

Column

Chromatography

3 g Crude

Powder

Silica Gel

Chromatography

(Chloroform:Met

hanol 50:1)

Reddish Brown

Powder
500 mg

Preparative TLC
500 mg Reddish

Brown Powder

Preparative TLC

(Chloroform:Met

hanol 40:1)

Cervinomycin A2

(Reddish-orange

powder)

150 mg

Preparative TLC
500 mg Reddish

Brown Powder

Preparative TLC

(Chloroform:Met

hanol 40:1)

Cervinomycin A1

(Yellow powder)
25 mg

Diagrams
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Fermentation of S. cervinus

Centrifugation

Supernatant

Ethyl Acetate Extraction

Concentration (in vacuo)

n-Hexane Precipitation

Crude Brown Powder

Silica Gel Column Chromatography
(Chloroform:Methanol 50:1)

Active Fractions (Reddish-brown Powder)

Preparative TLC
(Chloroform:Methanol 40:1)

Cervinomycin A2 Cervinomycin A1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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